(2S,3R)-2-amino-3-azidobutanoic acid

• IUPAC Name: (2S,3R)-2-amino-3-azidobutanoic acid
• InChI: InChI=1S/C4H8N4O2/c1-2(7-8-6)3(5)4(9)10/h2-3H,5H2,1H3,(H,9,10)/t2-,3+/m1/s1
• InChI Key: VFSRYBKOKKWXQW-GBXIJSLDSA-N
• Canonical SMILES: CC(C(C(=O)O)N)N=[N+]=[N-]
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)N)N=[N+]=[N-]
• Molecular Formula: C4H8N4O2
• Molecular Weight: 144.13 g/mol

Description

(2S,3R)-2-amino-3-azidobutanoic acid is a useful research compound. Its molecular formula is C4H8N4O2 and its molecular weight is 144.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Aza-Kahalalide F Analogues : A study by Izzo et al. (2010) reported the solid-phase synthesis of six novel analogues of Kahalalide F, a natural product undergoing clinical trials. This synthesis utilized N-Fmoc-protected (2R,3R)-2-amino-3-azidobutanoic acid as a precursor of the aza-threonine, marking a significant advancement in peptide synthesis (Izzo et al., 2010).

• Facile Synthesis of Amino Acids : Ishibuchi et al. (1992) demonstrated the stereoselective preparation of specific amino acids, including (2S,3R)-3-amino-2-hydroxy-5-methyl-hexanoic acid, from chiral synthons. This synthesis pathway is crucial for the development of novel amino acids (Ishibuchi et al., 1992).

• Enzyme Action on Stereoisomers : Bakke et al. (1999) explored the action of L-aminoacylase and L-amino acid oxidase on the stereoisomers of 2-amino-3-methylpent-4-enoic acid. This study provided insights into securing stereochemically pure compounds related to specific amino acids, demonstrating the potential for enzyme-mediated synthesis and modification of amino acids (Bakke et al., 1999).

• Synthesis of Novel Farnesyl Protein Transferase Inhibitor : Tsuda et al. (1996) achieved the total synthesis of valinoctin A and its analogues, crucial for inhibitory activity, using a coupling of (2S,3R)-3-amino-2-hydroxyoctanoic acid moiety with various amino acids (Tsuda et al., 1996).

• Synthesis of threo-3-Methylcysteine : Wakamiya et al. (1982) reported the stereospecific synthesis of threo-3-Methyl-D-cysteine, a moiety in the peptide antibiotic nisin, starting from D-threonine. This process involved the use of (2R,3R)-3-methyl-2-aziridinecarboxylic acid derivative (Wakamiya et al., 1982).